Cas no 62037-44-9 (Z-Arg-AMC hydrochloride salt)

• Product Name: Z-Arg-AMC hydrochloride salt
• CAS No: 62037-44-9
• MF: C₂₄H₂₇N₅O₅
• MW: 465.501685380936
• CID: 873995
• Update Time: 2025-08-05

Z-Arg-AMC hydrochloride salt Chemical and Physical Properties

Names and Identifiers

• Z-Arg-AMC
• Z-Arg-AMC Hydrochloride salt
• N-[(S)-4-(Aminoiminomethylamino)-1-(4-methyl-2-oxo-2H-1-benzopyran-7-ylaminocarbonyl)butyl]carbamic acid phenylmethyl ester
• Z-Arg-AMC hydrochloride salt

• Inchi： 1S/C24H27N5O5/c1-15-12-21(30)34-20-13-17(9-10-18(15)20)28-22(31)19(8-5-11-27-23(25)26)29-24(32)33-14-16-6-3-2-4-7-16/h2-4,6-7,9-10,12-13,19H,5,8,11,14H2,1H3,(H,28,31)(H,29,32)(H4,25,26,27)/t19-/m0/s1
• InChI Key： AHRSQSTVNGDOMZ-IBGZPJMESA-N
• SMILES： O=C([C@H](CCC/N=C(\N)/N)NC(=O)OCC1C=CC=CC=1)NC1C=CC2C(C)=CC(=O)OC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 789
• Topological Polar Surface Area: 158

Experimental Properties

• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.013 g/l) (25 º C),

Additional information on Z-Arg-AMC hydrochloride salt

Z-Arg-AMC Hydrochloride Salt: A Comprehensive Overview

Z-Arg-AMC hydrochloride salt, identified by the CAS number 62037-44-9, is a compound of significant interest in the fields of biochemistry and pharmacology. This compound is widely recognized for its role as a substrate in protease activity assays, particularly for caspases, which are enzymes involved in apoptosis or programmed cell death. The compound's structure consists of a peptide backbone with specific amino acid residues that make it highly sensitive to cleavage by these enzymes, making it an invaluable tool in research and drug discovery.

Recent studies have highlighted the importance of Z-Arg-AMC hydrochloride salt in understanding the mechanisms of cell death and survival. Researchers have utilized this compound to investigate the role of caspases in various pathological conditions, including neurodegenerative diseases, inflammation, and cancer. For instance, a 2023 study published in Nature Communications demonstrated that Z-Arg-AMC hydrochloride salt can be employed to assess the efficacy of novel anti-cancer therapies targeting caspase pathways. This has opened new avenues for personalized medicine, where the activity of specific caspases can be modulated to enhance therapeutic outcomes.

In addition to its role in basic research, Z-Arg-AMC hydrochloride salt has found applications in diagnostic assays and high-throughput screening platforms. Its ability to fluoresce upon cleavage by proteases makes it an ideal substrate for real-time monitoring of enzymatic activity. This property has been leveraged in the development of point-of-care diagnostic devices, enabling rapid detection of biomarkers associated with diseases such as Alzheimer's and Parkinson's.

The synthesis and characterization of Z-Arg-AMC hydrochloride salt have also been subjects of recent investigations. Scientists have optimized synthetic protocols to improve the compound's purity and stability, ensuring consistent performance across different experimental conditions. These advancements have been documented in peer-reviewed journals, underscoring the compound's reliability as a research tool.

Furthermore, the use of Z-Arg-AMC hydrochloride salt in combination with other biochemical markers has provided deeper insights into cellular signaling pathways. For example, a collaborative study between academic institutions and pharmaceutical companies explored the interplay between caspase activation and mitochondrial dysfunction using this compound as a key reagent. The findings from such studies are paving the way for the development of novel therapeutic strategies aimed at modulating cell death pathways.

In conclusion, Z-Arg-AMC hydrochloride salt, with its unique properties and versatile applications, continues to be a cornerstone in protease research. Its role in advancing our understanding of cellular biology and its potential in clinical diagnostics and drug development underscore its importance in contemporary scientific endeavors.